Cas no 88691-66-1 (5-Hepten-2-one, 4-ethyl-)

5-Hepten-2-one, 4-ethyl- structure
5-Hepten-2-one, 4-ethyl- structure
Product Name:5-Hepten-2-one, 4-ethyl-
CAS No:88691-66-1
MF:C9H16O
MW:140.222743034363
CID:624517
PubChem ID:71319598
Update Time:2025-04-19

5-Hepten-2-one, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Hepten-2-one, 4-ethyl-
    • 4-ethylhept-5-en-2-one
    • 88691-66-1
    • DTXSID50749614
    • Inchi: 1S/C9H16O/c1-4-6-9(5-2)7-8(3)10/h4,6,9H,5,7H2,1-3H3
    • InChI Key: PZRZEMPOAOYRPC-UHFFFAOYSA-N
    • SMILES: O=C(C)CC(C=CC)CC

Computed Properties

  • Exact Mass: 140.120115130g/mol
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų
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